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Compound of Interest

Compound Name: Rhodium triiodide

Cat. No.: B070022 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Rhodium triiodide (RhI₃) is an inorganic compound that has garnered significant interest in

material science, primarily for its catalytic activity. Composed of rhodium in its +3 oxidation

state and three iodide ions, this black, hygroscopic solid is a key component in several

industrial chemical processes.[1][2][3][4] Beyond its well-established role in catalysis, RhI₃ is

also explored as a precursor for the synthesis of advanced materials, including nanomaterials

and thin films, although detailed protocols for these applications are less common. This

document provides a comprehensive overview of the applications of Rhodium triiodide in

material science, with a focus on its catalytic use, and includes detailed experimental protocols

and characterization data.

Physical and Chemical Properties of Rhodium
Triiodide
A summary of the key physical and chemical properties of Rhodium triiodide is presented in

the table below. This data is essential for its handling, storage, and application in various

experimental setups.
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Property Value Citations

Molecular Formula I₃Rh [1][3][5]

Molecular Weight 483.62 g/mol [3][5]

Appearance Black crystalline powder [1][3]

Density 6.400 g/cm³ [3]

Solubility in Water Insoluble [1][2]

Solubility in other solvents Soluble in alcohol and acetone [1]

Stability

Stable at normal temperature

and pressure; begins to

decompose at 675 °C.

Hygroscopic.

[1]

Storage

Keep in a dark place, under an

inert atmosphere, at room

temperature.

[1]

Applications of Rhodium Triiodide in Material
Science
The primary application of Rhodium triiodide in material science is in the field of catalysis,

particularly in carbonylation reactions. It also finds potential use as a precursor for advanced

materials.

Catalysis: The Monsanto Process for Acetic Acid
Synthesis
Rhodium triiodide is a crucial component of the catalyst system used in the Monsanto

process, a widely adopted industrial method for the production of acetic acid from methanol

and carbon monoxide.[6][7] The active catalyst is a rhodium-iodide complex, and RhI₃ can be

used as a precursor to generate this active species in the reaction medium.
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The catalytic cycle for the rhodium-catalyzed carbonylation of methanol is a well-studied

process involving several key steps. The following diagram illustrates the generally accepted

mechanism.

Main Catalytic Cycle

Reagent Regeneration

[Rh(CO)₂I₂]⁻

[CH₃Rh(CO)₂I₃]⁻

+ CH₃I (Oxidative Addition)

[(CH₃CO)Rh(CO)I₃]⁻Migratory Insertion

[(CH₃CO)Rh(CO)₂I₃]⁻

+ CO

- CH₃COI (Reductive Elimination) CH₃COI

CH₃OH CH₃I+ HI

HICH₃COOH
+ H₂O

H₂O

- H₂O

Click to download full resolution via product page

Catalytic cycle of the Monsanto process.

This protocol is adapted from a patented method for preparing a catalytically active rhodium

iodide solution from solid Rhodium triiodide.[1]

Materials:

Solid Rhodium triiodide (RhI₃)

Anhydrous acetic acid

Carbon monoxide (CO) gas

Deionized water

Autoclave reactor equipped with a stirrer and gas inlet/outlet
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Procedure:

Dehydration and Carbonylation:

Place a known quantity of solid Rhodium triiodide and anhydrous acetic acid into the

autoclave.

Seal the autoclave and introduce carbon monoxide gas.

Begin stirring and raise the temperature to between 80-140 °C.

Adjust the pressure inside the autoclave to 0.5-1.0 MPa.

Continue stirring under these conditions for 0-4 hours.

Dissolution:

Pump deionized water into the reactor.

Continue stirring for 20-60 minutes to ensure complete dissolution of the carbonylated

rhodium species.

The resulting solution is a carbonylated rhodium iodide solution ready for use as a

catalyst.

The following table summarizes typical reaction conditions and performance metrics for

rhodium-catalyzed methanol carbonylation. Note that these are representative values and can

vary based on specific process parameters.
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Parameter Value Citations

Catalyst System
Rhodium compound with

iodide promoter
[6]

Typical Rhodium Precursor RhI₃ or other Rh(III) salts [1]

Reaction Temperature 150-200 °C [8]

Reaction Pressure 30-60 bar [8]

Methanol Conversion >99% [8]

Selectivity to Acetic Acid >99% [8]

Precursor for Advanced Materials
Rhodium triiodide can serve as a precursor for the synthesis of various rhodium-containing

materials, such as nanoparticles and thin films. However, it is important to note that other

rhodium precursors, such as rhodium(III) chloride (RhCl₃) and rhodium(III) acetylacetonate

(Rh(acac)₃), are more commonly used in the literature for these applications. The synthesis of

these materials often involves the reduction of the rhodium precursor in the presence of

stabilizing agents or on a substrate.

The general workflow for synthesizing rhodium nanoparticles from a precursor like Rhodium
triiodide involves the reduction of the rhodium salt in a solution containing a stabilizing agent.
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Start

Dissolve RhI₃ in a suitable solvent

Add stabilizing agent (e.g., surfactant, polymer)

Introduce a reducing agent (e.g., NaBH₄, H₂)

Formation of Rhodium Nanoparticles

Purify nanoparticles (e.g., centrifugation, washing)

Characterize nanoparticles (e.g., TEM, XRD, UV-Vis)

End

Click to download full resolution via product page

General workflow for rhodium nanoparticle synthesis.

Rhodium nanoparticles exhibit unique catalytic and electronic properties, making them

promising for various applications in material science:
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Catalysis: As highly active catalysts for a range of organic reactions.[6]

Sensors: In the development of chemical sensors due to their high surface area and

conductivity.[6]

Electronics: In the fabrication of electronic components.[6]

Conclusion
Rhodium triiodide is a valuable compound in material science, with its most prominent and

well-documented application being in the catalytic production of acetic acid via the Monsanto

process. Its role as a precursor for other advanced materials like nanoparticles is an area of

ongoing research, though less established with specific protocols. The information provided in

these application notes and protocols offers a solid foundation for researchers and scientists

working with or exploring the potential of Rhodium triiodide in their respective fields. Further

research into the direct use of RhI₃ for the synthesis of novel materials could unveil new and

exciting applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Rhodium Triiodide in
Material Science]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b070022#application-of-rhodium-triiodide-in-material-
science]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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